Cas no 318292-56-7 (METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE)

METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE structure
318292-56-7 structure
Product Name:METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE
CAS No:318292-56-7
MF:C12H11NO5S
MW:281.284442186356
CID:916649
PubChem ID:53408627
Update Time:2025-04-19

METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE
    • Methyl 3-formyl-5-(methylsulfonyl)-1H-indole-2-carboxylate
    • methyl 3-formyl-5-methylsulfonyl-1H-indole-2-carboxylate
    • SCHEMBL15331015
    • METHYL3-FORMYL-5-(METHYLSULFONYL)-1H-INDOLE-2-CARBOXYLATE
    • DB-265422
    • AB18916
    • DTXSID70696358
    • A875799
    • Methyl 3-formyl-5-(methanesulfonyl)-1H-indole-2-carboxylate
    • 318292-56-7
    • MDL： MFCD04114759
    • Inchi： 1S/C12H11NO5S/c1-18-12(15)11-9(6-14)8-5-7(19(2,16)17)3-4-10(8)13-11/h3-6,13H,1-2H3
    • InChI Key： WNQHGDKMSBCAGH-UHFFFAOYSA-N
    • SMILES： S(C)(C1C=CC2=C(C=1)C(C=O)=C(C(=O)OC)N2)(=O)=O

Computed Properties

  • Exact Mass: 281.03600
  • Monoisotopic Mass: 281.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102A^2
  • XLogP3: 0.9

Experimental Properties

  • PSA: 101.68000
  • LogP: 2.25130

METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE Pricemore >>

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